Cas no 1159540-72-3 (3-(ethoxymethyl)-1,2,4triazolo4,3-apyrazine)

• Product Name: 3-(ethoxymethyl)-1,2,4triazolo4,3-apyrazine
• CAS No: 1159540-72-3
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• MDL: MFCD11856591
• CID: 5608302
• PubChem ID: 129915056
• Update Time: 2025-07-11

3-(ethoxymethyl)-1,2,4triazolo4,3-apyrazine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyrazine, 3-(ethoxymethyl)-
• 3-(ethoxymethyl)-[1,2,4]triazolo[4,3-a]pyrazine
• 1159540-72-3
• EN300-8111456
• 3-(ethoxymethyl)-1,2,4triazolo4,3-apyrazine

• MDL： MFCD11856591
• Inchi： 1S/C8H10N4O/c1-2-13-6-8-11-10-7-5-9-3-4-12(7)8/h3-5H,2,6H2,1H3
• InChI Key： FWCVHIXCLOZKAX-UHFFFAOYSA-N
• SMILES： C12=NN=C(COCC)N1C=CN=C2

Computed Properties

• Exact Mass: 178.08546096g/mol
• Monoisotopic Mass: 178.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 0.09±0.30(Predicted)